Cas no 1044672-14-1 (tert-butyl 3-{(1,3-thiazol-5-yl)methylamino}benzoate)

• Product Name: tert-butyl 3-{(1,3-thiazol-5-yl)methylamino}benzoate
• CAS No: 1044672-14-1
• MF: C₁₅H₁₈N₂O₂S
• MW: 290.380622386932
• CID: 5637548
• PubChem ID: 68436773
• Update Time: 2025-05-24

tert-butyl 3-{(1,3-thiazol-5-yl)methylamino}benzoate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL2908930
• EN300-28229953
• 1044672-14-1
• tert-butyl 3-{[(1,3-thiazol-5-yl)methyl]amino}benzoate
• tert-butyl 3-{(1,3-thiazol-5-yl)methylamino}benzoate

• Inchi： 1S/C15H18N2O2S/c1-15(2,3)19-14(18)11-5-4-6-12(7-11)17-9-13-8-16-10-20-13/h4-8,10,17H,9H2,1-3H3
• InChI Key： MVTFMIZMEGGFOY-UHFFFAOYSA-N
• SMILES： S1C=NC=C1CNC1=CC=CC(=C1)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 290.10889899g/mol
• Monoisotopic Mass: 290.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 79.5Ų

Additional information on tert-butyl 3-{(1,3-thiazol-5-yl)methylamino}benzoate

tert-butyl 3-{(1,3-thiazol-5-yl)methylamino}benzoate (CAS No. 1044672-14-1): An Overview of a Promising Compound in Medicinal Chemistry

tert-butyl 3-{(1,3-thiazol-5-yl)methylamino}benzoate (CAS No. 1044672-14-1) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzamides and incorporates a thiazole moiety, which are both known for their biological activities and pharmacological properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

The chemical structure of tert-butyl 3-{(1,3-thiazol-5-yl)methylamino}benzoate is characterized by a benzoate backbone with a tert-butyl protecting group on the carboxylic acid moiety. The key feature of this compound is the presence of a thiazole ring attached to the benzene ring via a methylamino linker. The thiazole ring is known for its ability to form hydrogen bonds and π-stacking interactions, which can enhance the compound's binding affinity to various biological targets. The tert-butyl group provides additional stability and solubility, making this compound suitable for various pharmaceutical applications.

In terms of synthesis, tert-butyl 3-{(1,3-thiazol-5-yl)methylamino}benzoate can be synthesized through several routes. One common method involves the reaction of 3-amino benzoic acid with tert-butyl alcohol to form the tert-butyl ester, followed by the coupling of this intermediate with (thiazol-5-yl)methylamine using a coupling reagent such as HATU or EDC·HCl. This approach ensures high yields and purity, making it suitable for large-scale production. Recent advancements in green chemistry have also led to more environmentally friendly synthesis methods, such as using microwave-assisted reactions or catalytic systems that minimize waste and energy consumption.

The biological activities of tert-butyl 3-{(1,3-thiazol-5-yl)methylamino}benzoate have been extensively studied in various in vitro and in vivo models. One of the most notable properties of this compound is its antimicrobial activity. Research has shown that it exhibits potent inhibitory effects against a wide range of bacteria, including both Gram-positive and Gram-negative strains. The thiazole moiety is believed to play a crucial role in disrupting bacterial cell walls and inhibiting essential metabolic pathways. Additionally, studies have demonstrated that this compound has antifungal properties, making it a potential candidate for treating fungal infections.

Beyond its antimicrobial properties, tert-butyl 3-{(1,3-thiazol-5-yl)methylamino}benzoate has also shown promise in cancer research. Preclinical studies have indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activity of certain kinases and transcription factors that are often dysregulated in cancer cells. These findings suggest that this compound could be developed into novel anticancer agents with high specificity and low toxicity.

In the context of neurological disorders, recent research has explored the potential neuroprotective effects of tert-butyl 3-{(1,3-thiazol-5-yl)methylamino}benzoate. Studies have shown that it can reduce oxidative stress and inflammation in neuronal cells, which are key factors contributing to neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism behind these effects is thought to involve the activation of antioxidant defense systems and the inhibition of pro-inflammatory cytokines.

The pharmacokinetic properties of tert-butyl 3-{(1,3-thiazol-5-yl)methylamino}benzoate have also been investigated to assess its suitability for therapeutic use. Preclinical studies have demonstrated that it exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. The tert-butyl group enhances its lipophilicity, allowing for better absorption through biological membranes. Additionally, it shows low plasma protein binding and minimal metabolism by cytochrome P450 enzymes, which reduces the risk of drug-drug interactions.

In terms of clinical development, several studies are currently underway to evaluate the safety and efficacy of tert-butyl 3-{(1,3-thiazol-5-yl)methylamino}benzoate in human subjects. Early-phase clinical trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These trials are focusing on various indications, including infectious diseases and cancer treatment. The positive outcomes from these trials have paved the way for further clinical investigations and potential regulatory approval.

The future prospects for tert-butyl 3-{(1,3-thiazol-5-yl)methylamino}benzoate are promising. Ongoing research aims to optimize its chemical structure to enhance its potency and selectivity for specific targets. Additionally, efforts are being made to develop novel delivery systems that can improve its bioavailability and reduce side effects. With its diverse biological activities and favorable pharmacological properties, this compound holds great potential for addressing unmet medical needs in various therapeutic areas.

In conclusion, tert-butyl 3-{(1,3-thiazol-5-yl)methylamino}benzoate (CAS No. 1044672-14-1) is a multifaceted compound with significant potential in medicinal chemistry. Its unique chemical structure confers multiple biological activities, making it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play an important role in advancing medical treatments for various diseases.